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Compound of Interest

Compound Name: GSK5750

Cat. No.: B13438811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the supplier, purchasing, and application of

GSK5750, a potent and specific inhibitor of the ribonuclease H (RNase H) activity of HIV-1

reverse transcriptase.

Product Information and Purchasing
GSK5750 is a 1-hydroxy-pyridopyrimidinone analog that selectively inhibits the RNase H

activity of HIV-1 reverse transcriptase (RT).[1][2][3] It is a valuable tool for studying the role of

RNase H in HIV-1 replication and for the development of novel antiretroviral therapies.
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Supplier
Catalog
Number

Purity Availability
Contact
Information

MedChemExpres

s
HY-116454 ≥98%

In stock (check

website for

current status)

--INVALID-LINK--

InvivoChem V21890 ≥98%

In stock (check

website for

current status)

--INVALID-LINK--

Tebubio T24113 Not specified

In stock (check

website for

current status)

--INVALID-LINK--

MedKoo

Biosciences
563048 >98%

Custom

synthesis, MOQ

1 gram

--INVALID-LINK--

Chemical and Physical Properties:

Property Value

CAS Number 1312345-89-3[2][4]

Molecular Formula C₁₆H₁₂N₄O₂S

Molecular Weight 324.35 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Storage
Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C

Mechanism of Action and Signaling Pathway
GSK5750 is a highly specific inhibitor of the RNase H activity of HIV-1 reverse transcriptase,

with a reported IC₅₀ of 0.33 µM. It acts by binding to the RNase H active site in a magnesium-
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dependent manner. This binding prevents the enzyme from degrading the RNA strand of

RNA:DNA hybrids during reverse transcription, a critical step for the synthesis of double-

stranded viral DNA. Notably, GSK5750 does not inhibit the DNA polymerase activity of HIV-1

RT or the activity of E. coli RNase H, demonstrating its high specificity.
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Caption: Inhibition of HIV-1 RNase H by GSK5750 during reverse transcription.

Experimental Protocols
A. In Vitro HIV-1 RNase H Inhibition Assay

This protocol is adapted from the methods described by Beilhartz et al. (2014) to determine the

inhibitory activity of GSK5750 on the RNase H activity of HIV-1 reverse transcriptase.

Materials:

Recombinant HIV-1 Reverse Transcriptase (p66/p51 heterodimer)

Fluorescently labeled RNA:DNA hybrid substrate

Assay Buffer: 50 mM Tris-HCl (pH 8.0), 60 mM KCl, 5 mM MgCl₂, 1 mM DTT

GSK5750 stock solution (in DMSO)

DMSO (for control)
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96-well black microplates

Fluorescence plate reader

Procedure:

Prepare serial dilutions of GSK5750 in assay buffer. The final concentration may range from

0.01 µM to 100 µM. Include a DMSO-only control.

In a 96-well plate, add 10 µL of each GSK5750 dilution or DMSO control.

Add 70 µL of assay buffer containing the RNA:DNA hybrid substrate to each well.

Initiate the reaction by adding 20 µL of pre-diluted HIV-1 RT to each well.

Incubate the plate at 37°C for 60 minutes, protected from light.

Stop the reaction by adding 10 µL of 0.5 M EDTA.

Measure the fluorescence intensity at the appropriate excitation and emission wavelengths

for the chosen fluorescent label.

Calculate the percentage of inhibition for each GSK5750 concentration relative to the DMSO

control.

Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the

GSK5750 concentration and fitting the data to a dose-response curve.

B. General Workflow for Evaluating GSK5750 Activity
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Caption: General experimental workflow for the evaluation of GSK5750.

Safety and Handling
General Precautions:

GSK5750 is for research use only and not for human or veterinary use.

Handle with care, avoiding contact with skin and eyes.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Use in a well-ventilated area.
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Store the solid compound at -20°C for long-term storage.

Stock solutions in DMSO can be stored at -20°C for several months. Avoid repeated freeze-

thaw cycles.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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